Cas no 1209335-53-4 (4-Bromo-3-methoxypyridine hydrochloride)

• Product Name: 4-Bromo-3-methoxypyridine hydrochloride
• CAS No: 1209335-53-4
• MF: C₆H₇BrClNO
• MW: 224.48287987709
• MDL: MFCD11226828
• CID: 838787
• Update Time: 2025-08-05

4-Bromo-3-methoxypyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methoxypyridine hydrochloride
• 4-BROMO-3-METHOXYPYRIDINE HCL
• 4-Bromo-3-methoxypyridine, HCl
• RMMARTLPJIOTDK-UHFFFAOYSA-N
• RP27526
• MB09674
• 4-bromo-3-methoxypyridine;hydrochloride
• AB0035172
• AX8211828
• X9457
• ST24028960
• 4-Bromo-3-methoxypyridine--hydrogen chloride (1/1)

• MDL： MFCD11226828
• Inchi： 1S/C6H6BrNO.ClH/c1-9-6-4-8-3-2-5(6)7;/h2-4H,1H3;1H
• InChI Key： RMMARTLPJIOTDK-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1OC.Cl

Computed Properties

• Exact Mass: 222.94000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Topological Polar Surface Area: 22.1

Experimental Properties

• PSA: 22.12000
• LogP: 2.65470

Additional information on 4-Bromo-3-methoxypyridine hydrochloride

Comprehensive Analysis of 4-Bromo-3-methoxypyridine hydrochloride (CAS No. 1209335-53-4): Properties, Applications, and Industry Insights

4-Bromo-3-methoxypyridine hydrochloride (CAS No. 1209335-53-4) is a high-value pharmaceutical intermediate and organic building block widely utilized in drug discovery and fine chemical synthesis. This halogenated pyridine derivative has gained significant attention due to its unique molecular structure, featuring both bromo and methoxy functional groups that enable diverse chemical transformations. The compound's hydrochloride salt form enhances its stability and solubility, making it particularly valuable for medicinal chemistry applications.

Recent trends in AI-assisted drug design and high-throughput screening have increased demand for specialized heterocyclic compounds like 4-Bromo-3-methoxypyridine hydrochloride. Pharmaceutical researchers frequently search for "pyridine derivatives for drug development" or "brominated heterocycles in medicinal chemistry", reflecting the growing importance of such building blocks. The compound's CAS number 1209335-53-4 serves as a crucial identifier for procurement and regulatory compliance across global markets.

The physicochemical properties of 4-Bromo-3-methoxypyridine hydrochloride make it particularly useful in cross-coupling reactions, especially Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to modern drug synthesis. Its electron-rich aromatic system allows for selective functionalization, addressing the pharmaceutical industry's need for structure-activity relationship studies. These characteristics align with current research priorities in targeted therapeutics and personalized medicine development.

From a synthetic chemistry perspective, the compound's bromine atom serves as an excellent leaving group, while the methoxy substituent provides both steric and electronic effects that influence reaction pathways. This dual functionality explains why "4-Bromo-3-methoxypyridine hydrochloride applications" and "synthetic routes using brominated pyridines" are common search queries among organic chemists. The compound's versatility supports its use in creating kinase inhibitors, CNS-active compounds, and other biologically relevant molecules.

Quality considerations for CAS 1209335-53-4 include strict control of purity levels (typically ≥97% by HPLC), residual solvent content, and heavy metal impurities - all critical parameters for GMP-compliant synthesis. Manufacturers emphasize these specifications in response to industry demands for "high-purity pharmaceutical intermediates" and "research-grade pyridine derivatives". The compound's storage typically requires protection from moisture and light to maintain stability, with recommended conditions of 2-8°C in airtight containers.

Emerging applications of 4-Bromo-3-methoxypyridine hydrochloride extend beyond traditional pharmaceuticals into agrochemical research and material science. Its structural features contribute to development of advanced functional materials with potential in organic electronics and catalysis. This expanding utility profile corresponds with increasing searches for "multipurpose heterocyclic compounds" and "pyridine-based materials" across scientific databases.

The global market for specialty pyridine derivatives like 4-Bromo-3-methoxypyridine hydrochloride shows consistent growth, driven by biopharmaceutical innovation and contract research organization activities. Supply chain professionals often search for "reliable CAS 1209335-53-4 suppliers" and "custom synthesis of brominated pyridines", reflecting the compound's commercial significance. Current production methods emphasize atom-efficient processes and green chemistry principles to meet sustainability goals in chemical manufacturing.

Analytical characterization of 4-Bromo-3-methoxypyridine hydrochloride typically involves NMR spectroscopy (¹H and ¹³C), mass spectrometry, and X-ray crystallography for structural confirmation. These techniques address researcher inquiries about "pyridine derivative characterization methods" and "halogenated compound analysis". The compound's spectral data and crystallographic information are valuable references for quality control and patent documentation purposes.

Regulatory aspects of CAS 1209335-53-4 compliance focus on REACH registration and international chemical inventories, with particular attention to product safety data and handling guidelines. These considerations respond to frequent searches for "pyridine derivative regulations" and "safe handling of brominated compounds" among laboratory professionals. Proper risk assessment and waste management protocols are essential when working with this material in research or production settings.

Future research directions for 4-Bromo-3-methoxypyridine hydrochloride may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), aligning with cutting-edge trends in drug discovery technologies. The compound's structural flexibility positions it as a candidate for developing next-generation therapeutics, particularly in oncology and central nervous system disorders. These applications correspond with growing scientific interest in "pyridine scaffolds in drug design" and "halogenated heterocycles for biological targets".